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Compound of Interest

Compound Name: alpha-Carboline-15N2 N-Oxide

CAS No.: 1189496-03-4

Cat. No.: B564852

Get Quote

Executive Summary
Alpha-carbolines (9H-pyrido[2,3-b]indoles) are a critical scaffold in medicinal chemistry,

exhibiting potent antitumor, antiviral, and neuroprotective properties.[1] The N-oxidation of the

pyridine ring (position N-1) significantly alters the electronic topography and pharmacological

profile of the molecule.[1] However, confirming the site of oxidation and distinguishing N-oxides

from hydroxylamines or other isomers is challenging using only 1H or 13C NMR due to

overlapping signals and subtle shielding effects.[1]

This guide details the application of 15N NMR spectroscopy—specifically 1H-15N HMBC

(Heteronuclear Multiple Bond Correlation)—as the definitive method for structural verification of

alpha-carboline N-oxides.[1] We provide a self-validating protocol that circumvents the low

sensitivity of 15N at natural abundance (0.37%) without requiring expensive isotopic

enrichment.[1]
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Alpha-carboline contains two distinct nitrogen environments:

N-9 (Indole-type): A pyrrole-like nitrogen (protonated in neutral form).[1] It is highly shielded,

typically resonating between 110–120 ppm (relative to liquid NH₃).[1]

N-1 (Pyridine-type): An sp2-hybridized nitrogen with a lone pair.[1] It is deshielded, typically

resonating between 250–300 ppm.[1]

The N-Oxide Shift Effect
N-oxidation occurs preferentially at the basic N-1 position.[1] This modification induces a

characteristic shielding (upfield) shift of the 15N resonance compared to the free base.

Mechanism: While the oxygen atom is electronegative, the N-O bond formation increases

the electron density in the vicinity of the nitrogen nucleus (back-donation), reducing the

paramagnetic shielding term.[1]

Diagnostic Value: A shift of -20 to -50 ppm relative to the parent alpha-carboline is the

"smoking gun" for N-oxide formation.[1]

Why Indirect Detection (HMBC)?
Direct detection (1D 15N NMR) is impractical for pharmaceutical intermediates (<20 mg) due to

the low gyromagnetic ratio of 15N.

Solution: The 1H-15N gHMBC experiment transfers magnetization from sensitive protons

(1H) to the insensitive nitrogen (15N) via long-range J-couplings (

and

), providing a sensitivity gain of factor ~1000x (theoretically

)^2.5).[1]
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Use the following logic tree to select the correct acquisition strategy based on sample quantity

and solubility.

Start: Sample Assessment

Sample Quantity?

Soluble in DMSO-d6?

> 2 mg

Method C: Cryoprobe HMBC
(Trace Analysis <1mg)

< 2 mg

Method A: 1H-15N gHMBC
(Standard Protocol)

Yes (Preferred)

Method B: 1H-15N HSQC
(For N-H correlations only)

No (Use CDCl3/MeOD)

Structural Confirmation

N-1 & N-9 Detected Only N-9 (Indole) Detected

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the optimal 15N NMR acquisition strategy.

Detailed Protocol: 1H-15N gHMBC
Sample Preparation
Objective: Maximize concentration while preventing aggregation.

Solvent:DMSO-d6 is mandatory.[1] It prevents exchange of the indole N-H proton and

sharpens signals via hydrogen bonding.
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Concentration: 10–20 mg of Alpha-Carboline N-Oxide in 600 µL solvent (~50–100 mM).

Tube: High-quality 5mm NMR tube (e.g., Wilmad 535-PP).

Instrument Parameters (Bruker/Jeol Standard)
Probe: 5mm BBFO or CryoProbe (preferred).[1]

Temperature: 298 K (25°C).[1]

Pulse Sequence:hmbcgpndqf (Bruker) or equivalent gradient-selected HMBC with low-pass

J-filter.[1]

Parameter Value Rationale

Spectral Width (F1 - 15N) 400 ppm

Covers both Indole (~110) and

Pyridine/N-Oxide (~250-300)

regions.[1]

Center (F1 - 15N) 200 ppm
Centers the window for

standard detection.[1]

Spectral Width (F2 - 1H) 10–12 ppm
Covers aromatics and

downfield N-H signals.[1]

Scans (NS) 32 – 128

Depends on concentration.[1]

64 is usually sufficient for

10mg.[1]

Increments (TD1) 128 – 256

Higher increments improve

resolution in the nitrogen

dimension.

CNST13 (J-coupling) 8 Hz

Optimized for long-range (

) couplings in aromatic

heterocycles.[1]

Relaxation Delay (D1) 1.5 s
Allows proton relaxation (T1).

[1]
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Acquisition Steps
Lock & Shim: Lock on DMSO-d6. Shim until 1H line shape is symmetric (check DMSO peak

at 2.50 ppm).

Calibrate Pulse: Determine P1 (90° pulse) for 1H.

Setup 1D 1H: Acquire a standard proton spectrum first to identify H-2, H-3, and H-4

resonances.

Setup 2D HMBC: Load the gHMBC parameter set.[1]

Critical Step: Set the 15N carrier frequency (O2P) to ~200 ppm.

Optimization: If signals are weak, try adjusting CNST13 to 6 Hz (accommodates smaller

couplings in N-oxides).[1]

Process: Apply sine-bell squared window function (QSINE, SSB=2) in both dimensions.

Data Analysis & Interpretation
Expected Chemical Shifts (Referenced to Liquid NH₃)
The following table summarizes the diagnostic shifts for Alpha-Carboline derivatives.

Nucleus Compound Type
Chemical Shift (

ppm)

Correlation Partner
(1H)

N-9 (Indole) Parent / N-Oxide 110 – 125 H-8, H-7, Indole N-H

N-1 (Pyridine) Parent (Free Base) 280 – 310 H-2, H-3, H-4

N-1 (N-Oxide)
Alpha-Carboline N-

Oxide
250 – 275 H-2, H-3, H-4

Note: To convert to the Nitromethane scale (common in physical organic chemistry), subtract

~380 ppm. (e.g., N-1 N-Oxide

-110 ppm relative to MeNO₂).[1]
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Diagnostic Connectivity
In the HMBC spectrum, look for the following "Cross Peaks" to validate the structure:

The Indole Anchor:

Find the proton signal for the Indole N-H (usually broad singlet > 11 ppm in DMSO).

This proton will show a strong correlation to N-9 (110-125 ppm).[1] This confirms the

indole ring is intact.[1]

The N-Oxide Confirmation:

Identify the aromatic protons H-2, H-3, and H-4 on the pyridine ring.[1]

H-2 and H-4 (adjacent to N) will show correlations to the N-1 nitrogen.[1]

Verification: If the N-1 signal appears at ~260 ppm (shielded relative to expected ~290

ppm of parent), N-Oxidation at N-1 is confirmed.[1]

Synthesis & Analysis Pathway

Synthesis
(Oxidation of 

Alpha-Carboline)

Sample Prep
(15mg in DMSO-d6)

Acquisition
(1H-15N gHMBC, J=8Hz)

Processing
(F2 Ref: DMSO=2.50ppm
F1 Ref: Ext. NH3=0ppm)

Analysis
(Check N-1 Shift:
Exp < 280 ppm?)

Click to download full resolution via product page

Figure 2: Complete workflow from synthesis to structural validation.[1][2][3][4]

Troubleshooting & Pitfalls
Missing N-1 Signal:

Cause: The coupling constant

in N-oxides can be small (< 2 Hz) due to the change in hybridization angle.[1]
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Fix: Run a second HMBC experiment with CNST13 = 4 Hz. This focuses on smaller long-

range couplings.[1]

Broad Indole Peak:

Cause: Chemical exchange with water in the DMSO.

Fix: Dry the DMSO-d6 over molecular sieves or lower the temperature to 280 K to slow

down exchange.[1]

Artifacts (t1 noise):

Cause: Thermal instability or vibration.[1]

Fix: Ensure temperature regulation is stable (+/- 0.1 K) and increase the number of scans

per increment (NS) rather than increments (TD1).
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Disclaimer: This protocol is designed for research purposes. Always consult your facility's

safety guidelines when handling deuterated solvents and alpha-carboline derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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